1-Benzyl-2-oxo-1,2-dihydro-3-pyridinecarbohydrazide

• IUPAC Name: 1-benzyl-2-oxopyridine-3-carbohydrazide
• InChI: InChI=1S/C13H13N3O2/c14-15-12(17)11-7-4-8-16(13(11)18)9-10-5-2-1-3-6-10/h1-8H,9,14H2,(H,15,17)
• InChI Key: DYGPKOMOYGMRIX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=CC=C(C2=O)C(=O)NN
• Molecular Formula: C13H13N3O2
• Molecular Weight: 243.26 g/mol

Description

1-Benzyl-2-oxo-1,2-dihydro-3-pyridinecarbohydrazide is a chemical compound with the molecular formula C13H13N3O2 and a molecular weight of 243.27. It is a solid substance.

Molecular Structure Analysis

The molecular structure of 1-Benzyl-2-oxo-1,2-dihydro-3-pyridinecarbohydrazide is represented by the formula C13H13N3O2. The InChI code for this compound is 1S/C13H13N3O2/c14-15-12(17)11-7-4-8-16(13(11)18)9-10-5-2-1-3-6-10/h1-8H,9,14H2,(H,15,17).

Physical And Chemical Properties Analysis

1-Benzyl-2-oxo-1,2-dihydro-3-pyridinecarbohydrazide is a solid substance. It has a melting point range of 110 - 114 degrees Celsius.

Scientific Research Applications

Structural Investigations

Research on structurally similar compounds, like N'-benzylidene-3-pyridinecarbohydrazide, has focused on their structural forms. These studies, using FT-IR spectroscopy, NMR, UV-Vis, and ATR spectroscopy, have revealed insights into the tautomeric forms and intermolecular hydrogen bonding of these compounds in various solvents and solid states (Galić, Brođanac, Kontrec, & Miljanić, 2013).

Molecular Docking and Screening

In a study involving similar pyridine derivatives, molecular docking screenings were conducted against GlcN-6-P synthase, a target protein, revealing moderate to good binding energies. This study also investigated the antimicrobial and antioxidant activities of these compounds (Flefel, El-Sofany, El-Shahat, Naqvi, & Assirey, 2018).

Conformational Analysis and Biological Activity

A similar compound, 2-benzyl-5-cyano-1,6-dihydro-6-oxo-3-methoxycarbonyl pyridine, was examined for its conformational aspects and biological activity. This research involved single-crystal X-ray analysis and computational methods to understand the relationship between the structure and its biological effects (Orsini, Benetollo, Bombieri, & Mosti, 1993).

Synthesis and Characterization

Various studies have focused on synthesizing and characterizing compounds structurally related to 1-Benzyl-2-oxo-1,2-dihydro-3-pyridinecarbohydrazide. These include exploring different synthetic routes, understanding the molecular structure through spectroscopic methods, and evaluating their potential biological activities (Elgemeie, Altalbawy, Alfaidi, Azab, & Hassan, 2017).

Electrochemical Behaviour

Research has also delved into the electrochemical behavior of similar compounds, such as 1-benzyl-3-carbamoylpyridinium ion. These studies explore the reduction processes, product formation, and potential implications in various fields, including pharmaceuticals (Carelli, Cardinali, & Moracci, 1980).

Safety And Hazards

The safety information for 1-Benzyl-2-oxo-1,2-dihydro-3-pyridinecarbohydrazide indicates that it has the GHS07 pictogram. The hazard statements are H302, H312, and H332, which suggest that it may be harmful if swallowed, in contact with skin, or if inhaled. The precautionary statements include P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, and P501.